Cas no 55792-34-2 (Benzene, 1-butoxy-3-isocyanato-)

• Product Name: Benzene, 1-butoxy-3-isocyanato-
• CAS No: 55792-34-2
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 350890
• PubChem ID: 13665273
• Update Time: 2025-04-19

Benzene, 1-butoxy-3-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-butoxy-3-isocyanato-
• 1-butoxy-3-isocyanatobenzene
• SCHEMBL8587898
• 55792-34-2
• DTXSID20546157

• Inchi： 1S/C11H13NO2/c1-2-3-7-14-11-6-4-5-10(8-11)12-9-13/h4-6,8H,2-3,7H2,1H3
• InChI Key： FSWSNQULARFEDQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N=C=O)CCCC

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66